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Compound of Interest

Compound Name: 1,3-Diiodopropane

Cat. No.: B1583150 Get Quote

For Immediate Release

This whitepaper provides a comprehensive technical overview of 1,3-diiodopropane (CAS No.

627-31-6), a valuable reagent in organic synthesis. Tailored for researchers, scientists, and

professionals in drug development, this document details its chemical and physical properties,

outlines a key synthetic application with a detailed experimental protocol, and discusses the

current understanding of its toxicological profile.

Core Compound Specifications
1,3-Diiodopropane is a dense, colorless to light orange liquid that is not miscible with water.[1]

It is recognized for its utility as a bifunctional electrophile in a variety of chemical

transformations. Key quantitative data for this compound are summarized in the table below.
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Property Value Source(s)

CAS Number 627-31-6 [1]

Molecular Formula C₃H₆I₂ [1]

Molecular Weight 295.89 g/mol [1]

Density 2.576 g/mL at 25 °C [2]

Boiling Point 111-113 °C at 31 mmHg [2]

Refractive Index n20/D 1.642 [2]

Synthetic Applications: Cyclobutane Formation
A primary application of 1,3-diiodopropane is in the synthesis of four-membered carbocyclic

rings, such as cyclobutane derivatives. This is typically achieved through an intramolecular

cyclization reaction with a suitable nucleophile, such as a malonic ester. The diiodoalkane

serves as a dielectrophile, reacting sequentially with the deprotonated active methylene

compound. While detailed protocols specifically citing 1,3-diiodopropane can be sparse, a

well-documented analogous procedure using the less reactive 1,3-dibromopropane provides a

robust framework.[3] Given the higher reactivity of the carbon-iodine bond compared to the

carbon-bromine bond, reactions with 1,3-diiodopropane are expected to proceed under milder

conditions, potentially with shorter reaction times or at lower temperatures.[3]

Experimental Protocol: Synthesis of Diethyl 1,1-
Cyclobutanedicarboxylate
The following protocol is adapted from a well-established procedure for the synthesis of diethyl

1,1-cyclobutanedicarboxylate using an analogous 1,3-dihalopropane.[3]

Materials:

Diethyl malonate

1,3-Diiodopropane

Sodium metal
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Absolute ethanol

Diethyl ether

Calcium chloride

Procedure:

Preparation of Sodium Ethoxide: In a three-necked round-bottomed flask equipped with a

reflux condenser and a dropping funnel, dissolve sodium metal in absolute ethanol to

prepare a solution of sodium ethoxide.

Reaction Setup: In a separate three-necked flask equipped with a mechanical stirrer, reflux

condenser with a calcium chloride tube, and a dropping funnel, place diethyl malonate and a

slight molar excess of 1,3-diiodopropane.

Cyclization Reaction: With vigorous stirring, add the sodium ethoxide solution dropwise to

the mixture of diethyl malonate and 1,3-diiodopropane. The temperature should be

maintained, potentially with initial cooling, as the reaction is exothermic. After the addition is

complete, the reaction mixture is heated to ensure the reaction goes to completion.

Workup and Isolation: After the reaction is complete, water is added to dissolve the

precipitated sodium iodide. The ethanol is removed by distillation. The product, diethyl 1,1-

cyclobutanedicarboxylate, is then separated from non-volatile byproducts by steam

distillation.

Purification: The collected distillate is separated, and the aqueous layer is extracted with

diethyl ether. The combined organic layers are dried and the ether is removed by distillation.

The crude ester is then purified by vacuum distillation to yield the final product.[3]
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Experimental workflow for cyclobutane synthesis.

Toxicological Profile and Biological Activity
The available toxicological data for 1,3-diiodopropane is limited. However, information from its

halogenated analogs, 1,3-dichloropropene and 1,3-dibromopropane, can provide some insight

into its potential hazards.

Toxicity Summary:
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Endpoint Observation Compound

Acute Toxicity
Moderate acute oral toxicity,

low acute dermal toxicity.
1,3-Dibromopropane

Irritation

Causes skin and serious eye

irritation. May cause

respiratory irritation.

1,3-Diiodopropane

Genotoxicity

Potential for genotoxicity

based on positive results in in

vitro bacterial and mammalian

cell assays. In vivo results are

generally negative.

1,3-Dibromopropane

Genotoxicity

Found to be genotoxic in

cultured rodent and human

cells, causing DNA single-

strand breaks.

1,3-Dichloropropene

Note: Data for 1,3-dibromopropane and 1,3-dichloropropene are included for comparative

purposes due to the lack of extensive data for 1,3-diiodopropane.

The Safety Data Sheet (SDS) for 1,3-diiodopropane indicates that it is a skin, eye, and

respiratory tract irritant.[1] Studies on the analogous compound, 1,3-dibromopropane, suggest

moderate acute oral toxicity and low acute dermal toxicity. Furthermore, 1,3-dibromopropane

has shown evidence of genotoxicity in some in vitro studies.[4] Similarly, 1,3-dichloropropene

has been shown to be genotoxic in cultured mammalian cells.[5] Given these findings for its

structural analogs, it is prudent to handle 1,3-diiodopropane with appropriate safety

precautions, assuming it may also possess similar toxic and potentially genotoxic properties.

Currently, there is a lack of specific studies on the cytotoxicity of 1,3-diiodopropane on

mammalian cell lines and no documented information on its metabolic pathways or interactions

with specific biological signaling pathways. Further research is warranted to fully characterize

the toxicological profile of this compound.
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Inferred potential genotoxicity of 1,3-diiodopropane.

Conclusion
1,3-diiodopropane is a valuable and reactive building block in organic synthesis, particularly

for the construction of cyclobutane rings. While its physical and chemical properties are well-

defined, a comprehensive understanding of its biological effects is still lacking. The

toxicological data from its chloro- and bromo-analogs suggest that it should be handled with

care, with the potential for skin, eye, and respiratory irritation, as well as possible genotoxicity.

Further investigation into the cytotoxicity and metabolic fate of 1,3-diiodopropane is essential

for a complete risk assessment, especially for its application in the synthesis of intermediates

for drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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